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Abstract
Cyclopropyl azide is a strained, energetic small molecule of significant interest in organic

synthesis and medicinal chemistry. Its unique combination of a high-energy azide moiety and a

strained cyclopropyl ring imparts distinct reactivity, making it a valuable building block for the

synthesis of complex nitrogen-containing compounds. This guide provides a comprehensive

overview of the chemical, physical, and hazardous properties of cyclopropyl azide. It includes

detailed experimental protocols for its synthesis and key reactions, quantitative data presented

in structured tables, and diagrams of reaction mechanisms and workflows to facilitate a deeper

understanding of its chemical behavior.

Chemical and Physical Properties
Cyclopropyl azide is a colorless liquid at room temperature. Due to its strained ring and

energetic azide group, it is a molecule with inherent reactivity and potential hazards. A

summary of its known physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Cyclopropyl Azide
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Property Value Reference

Molecular Formula C₃H₅N₃ [1]

Molecular Weight 83.09 g/mol [1][2]

CAS Number 19757-65-4 [2]

Appearance Colorless liquid [3]

Boiling Point Not available

Density Not available

Purity 95% (commercially available) [4]

Spectroscopic Data
The structural characterization of cyclopropyl azide and its derivatives relies heavily on

spectroscopic methods. Table 2 summarizes the expected and reported spectroscopic data.

Table 2: Spectroscopic Data for Cyclopropyl Azide and Derivatives
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Technique Parameter
Observed
Value
(Example)

Significance Reference

¹H NMR
Chemical Shift

(δ)

~0.40-0.69 ppm

(methylene

protons), ~2.5

ppm (methine

proton)

Indicates the

chemical

environment of

protons,

sensitive to

cyclopropane

ring strain.

[5]

¹³C NMR
Chemical Shift

(δ)

~5.5 ppm

(methylene

carbons), ~36.79

ppm (methine

carbon)

Reflects the

electronic

environment of

carbon atoms,

characteristic of

cyclopropyl

carbons.

[6][5][7]

FT-IR
Wavenumber

(cm⁻¹)
2100-2150 cm⁻¹

Characteristic

strong and sharp

absorption band

for the azide

group (-N₃).

Synthesis of Cyclopropyl Azide
Cyclopropyl azide can be synthesized through several routes, primarily involving the

nucleophilic substitution of a cyclopropyl halide or the diazotization of cyclopropylamine.

From Cyclopropyl Halides (e.g., Cyclopropyl Bromide)
This method involves the Sₙ2 reaction of a cyclopropyl halide with an azide salt, such as

sodium azide.[2] The use of a phase transfer catalyst can enhance the reaction rate.[2]

Experimental Protocol: Synthesis from Cyclopropyl Bromide
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Materials: Cyclopropyl bromide, sodium azide, acetone, water.

Procedure:

To a solution of cyclopropyl bromide (5 mmol) in a 1:3 mixture of water and acetone (0.25

M), add sodium azide (2.0 equivalents).[8]

Stir the mixture at room temperature for 30 minutes.[8]

Monitor the reaction progress by TLC.

Upon completion, dilute the reaction mixture with dichloromethane (DCM) and wash with

water.[8]

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate

the solvent under reduced pressure to yield cyclopropyl azide.[8]

Logical Relationship: Synthesis from Cyclopropyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Azidocyclopropane | C3H5N3 | CID 12523657 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cyclopropyl azide | 19757-65-4 | Benchchem [benchchem.com]

3. longdom.org [longdom.org]

4. aksci.com [aksci.com]

5. chemrxiv.org [chemrxiv.org]

6. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3380572?utm_src=pdf-body-img
https://www.benchchem.com/product/b3380572?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Azidocyclopropane
https://www.benchchem.com/product/b3380572
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://aksci.com/sds/8148CT_SDS.pdf
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/66100d1f91aefa6ce1e04e4b/original/addition-elimination-and-rearrangement-reactions-of-cyclopropyl-substituted-nitrenium-ions-a-computational-and-experimental-investigation.pdf
https://www.researchgate.net/figure/NMR-determination-of-the-fate-of-the-cyclopropyl-ring-A-partial-one-dimensional-1-H-NMR_fig3_43201707
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3380572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Evaluation of 13C NMR spectra of cyclopropenyl and cyclopropyl acetylenes by
theoretical calculations - Open Chemistry - Volume 2, Issue 1 (2004) - PSJD - Yadda
[psjd.icm.edu.pl]

8. rsc.org [rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of
Cyclopropyl Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3380572#what-are-the-properties-of-cyclopropyl-
azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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